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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for assessing the cytotoxic effects
of ONC213 using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
ONC213 is an orally active inhibitor of a-ketoglutarate dehydrogenase (aKGDH) that induces
mitochondrial stress and suppresses oxidative phosphorylation, leading to apoptosis in cancer
cells, particularly in acute myeloid leukemia (AML).[1][2][3][4]

Data Presentation: ONC213 Efficacy in AML Cell
Lines

The following table summarizes the half-maximal inhibitory concentrations (ICso) of ONC213 in
various AML cell lines, as determined by MTT assay after 72 hours of treatment.
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Cell Line ICs0 (NM)
MV4-11 130
MOLM-13 180
OCI-AML3 250
THP-1 350

U937 450
HL-60 >1000
K562 >1000
Kasumi-1 >1000

Data compiled from studies on the anti-leukemic activity of ONC213.[1]

Experimental Protocols

This section details the methodology for determining the cytotoxic effects of ONC213 using an

MTT assay.

Materials

ONC213 (MedChemExpress, Cat. No. HY-139243 or equivalent)

MTT reagent (5 mg/mL in PBS)

Cell culture medium (e.g., RPMI-1640) with 10% fetal bovine serum (FBS) and 1% penicillin-
streptomycin

96-well flat-bottom plates

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

Microplate reader capable of measuring absorbance at 570 nm
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e Humidified incubator (37°C, 5% COz)

Protocol: MTT Assay for ONC213 Cytotoxicity
e Cell Seeding:

o Culture AML cell lines (e.g., MV4-11, OCI-AML3, MOLM-13) in appropriate cell culture
medium.

o Seed the cells into a 96-well plate at a density of 1 x 10* cells/well in 100 pL of medium.[5]
o Incubate the plate for 24 hours to allow cells to attach and resume growth.[5]

e ONC213 Treatment:
o Prepare a stock solution of ONC213 in DMSO.

o Perform serial dilutions of ONC213 in cell culture medium to achieve the desired final
concentrations (e.g., a range from 10 nM to 10 pM).

o Remove the old medium from the wells and add 100 pL of the medium containing the
various concentrations of ONC213. Include a vehicle control (medium with the same
concentration of DMSO used for the highest ONC213 concentration).

o Incubate the plate for the desired duration, typically 48 or 72 hours.[1][2]
e MTT Addition and Incubation:
o After the treatment period, add 10-20 pL of MTT reagent (5 mg/mL) to each well.[6]

o Incubate the plate for 2-4 hours at 37°C in a humidified atmosphere with 5% CO-2.[7] This
allows viable cells to reduce the yellow MTT to purple formazan crystals.

e Formazan Solubilization:
o After the incubation with MTT, carefully remove the medium from each well.

o Add 100-150 pL of DMSO to each well to dissolve the formazan crystals.[5]
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o Gently shake the plate on an orbital shaker for 15 minutes to ensure complete
solubilization.

o Absorbance Measurement:

o Measure the absorbance of each well at a wavelength of 570 nm using a microplate
reader. A reference wavelength of 630 nm can be used to reduce background noise.

o Data Analysis:

o Subtract the absorbance of the blank wells (medium only) from the absorbance of the
experimental wells.

o Calculate the percentage of cell viability for each ONC213 concentration relative to the
vehicle-treated control cells.

o Plot the percentage of cell viability against the log of the ONC213 concentration to
determine the ICso value using appropriate software (e.g., GraphPad Prism).

Visualizations
Experimental Workflow
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Caption: Workflow for ONC213 MTT Assay.

ONC213 Signaling Pathway
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Caption: ONC213 Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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